Cas no 1820581-44-9 (2-Pyrrolidinone, 4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-, (4S,5R)-)
2-Pyrrolidinone, 4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-, (4S,5R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-, (4S,5R)-
-
- Inchi: 1S/C15H17FN4O/c1-19-14(21)6-10(7-17)15(19)11-8-18-20(9-11)13-4-2-12(16)3-5-13/h2-5,8-10,15H,6-7,17H2,1H3/t10-,15+/m0/s1
- InChI Key: BPZPKQNFDLXSES-ZUZCIYMTSA-N
- SMILES: N1(C)[C@@H](C2=CN(C3=CC=C(F)C=C3)N=C2)[C@H](CN)CC1=O
2-Pyrrolidinone, 4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-, (4S,5R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-179747-0.05g |
(4S,5R)-4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methylpyrrolidin-2-one, trans |
1820581-44-9 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-179747-0.1g |
(4S,5R)-4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methylpyrrolidin-2-one, trans |
1820581-44-9 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-179747-0.25g |
(4S,5R)-4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methylpyrrolidin-2-one, trans |
1820581-44-9 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-179747-0.5g |
(4S,5R)-4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methylpyrrolidin-2-one, trans |
1820581-44-9 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-179747-1.0g |
(4S,5R)-4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methylpyrrolidin-2-one, trans |
1820581-44-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-179747-2.5g |
(4S,5R)-4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methylpyrrolidin-2-one, trans |
1820581-44-9 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-179747-5.0g |
(4S,5R)-4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methylpyrrolidin-2-one, trans |
1820581-44-9 | 5.0g |
$2858.0 | 2023-02-16 | ||
| Enamine | EN300-179747-10.0g |
(4S,5R)-4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methylpyrrolidin-2-one, trans |
1820581-44-9 | 10.0g |
$4236.0 | 2023-02-16 | ||
| Enamine | EN300-179747-1g |
(4S,5R)-4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methylpyrrolidin-2-one, trans |
1820581-44-9 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-179747-5g |
(4S,5R)-4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methylpyrrolidin-2-one, trans |
1820581-44-9 | 5g |
$2858.0 | 2023-09-19 |
2-Pyrrolidinone, 4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-, (4S,5R)- Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 2-Pyrrolidinone, 4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-, (4S,5R)-
Introduction to 2-Pyrrolidinone, 4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-, (4S,5R)- (CAS No. 1820581-44-9)
The compound 2-Pyrrolidinone, 4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-, (4S,5R)-, with CAS No. 1820581-44-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and advanced chemical synthesis. The molecule consists of a pyrrolidinone ring system with strategically placed substituents that confer unique chemical and biological properties.
Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure incorporates a pyrrolidinone core, which is a five-membered lactam ring, providing a rigid framework for further functionalization. The presence of an aminomethyl group at position 4 and a substituted pyrazole moiety at position 5 introduces additional complexity and functionality to the molecule. The stereochemistry at positions 4S and 5R ensures specific spatial arrangements that are critical for its interactions with biological targets.
The synthesis of this compound involves multi-step processes that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including enantioselective catalysis and asymmetric induction, to achieve the desired stereochemical outcomes. These methods not only enhance the efficiency of synthesis but also pave the way for the production of enantiomerically pure compounds, which are essential for pharmacological studies.
From a pharmacological perspective, this compound has shown promising activity in preclinical models. Its ability to modulate specific biological pathways makes it a candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. Recent findings suggest that it may act as a modulator of protein-protein interactions or as a substrate for specific enzymes, thereby influencing cellular signaling pathways.
In terms of applications, this compound serves as a valuable building block in medicinal chemistry. Its structure allows for further functionalization to create libraries of related compounds for high-throughput screening. Additionally, its unique properties make it suitable for use in drug delivery systems and as an intermediate in the synthesis of more complex molecules.
As research on this compound continues to evolve, there is growing interest in understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being utilized to elucidate its interactions with target proteins. These insights are expected to guide the design of more effective drugs with improved pharmacokinetic profiles.
In conclusion, 2-Pyrrolidinone, 4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-, (4S,5R)- (CAS No. 1820581-44-9) represents a significant advancement in organic chemistry and holds immense potential in drug discovery and development. Its intricate structure and versatile properties make it a subject of ongoing research and innovation.
1820581-44-9 (2-Pyrrolidinone, 4-(aminomethyl)-5-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1-methyl-, (4S,5R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)